N-(2-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide
Description
N-(2-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide is a useful research compound. Its molecular formula is C13H20N4O5S and its molecular weight is 344.39. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Heterocyclic Compound Synthesis
Studies have shown the synthesis and tautomerism of heterocyclic compounds, such as 2-hydroxypyrazolo[1,5-a]pyridine, which undergo various chemical reactions indicating the versatility of pyrazine derivatives in chemical synthesis (H. Ochi, T. Miyasaka, Kiyoshi Kanada, & K. Arakawa, 1976)[https://consensus.app/papers/studies-heterocyclic-compounds-viii-synthesis-ochi/b746183cb7595a2d828e7c8327194d46/?utm_source=chatgpt].
Anticancer and Antileukemic Activity
Research on pyrrole-fused tricyclic heterocycles, including pyrazolo[4,3-c]pyridin-4(5H)-ones, has been conducted to explore their antileukemic activities, suggesting potential therapeutic applications of related compounds in cancer treatment (W. Anderson, A. Heider, N. Raju, & J. Yucht, 1988)[https://consensus.app/papers/synthesis-activity-biscarbamoyloxymethyl-substituted-anderson/d912633c02c55ea88491b11b43e0d5f9/?utm_source=chatgpt].
Herbicidal Activity
Research into triazolopyrimidine sulfonanilide compounds, which are acetohydroxyacid synthase inhibitors, indicates that similar compounds might find use in agricultural applications due to their herbicidal properties (Chao-Nan Chen, Lili Lv, Feng-Qin Ji, Qiong Chen, Huipeng Xu, Congwei Niu, Z. Xi, & Guangfu Yang, 2009)[https://consensus.app/papers/design-synthesis-chen/8b7bc145dcda55bbbeee38e668d4d699/?utm_source=chatgpt].
Chemical Synthesis and Optimization
Synthesis Optimization
A study on the modification of synthesis processes for chemical intermediates used in pharmaceuticals demonstrates the importance of optimizing synthesis routes for efficiency and environmental impact, which could be relevant for synthesizing complex compounds like "N-(2-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide" (Rohidas Gilbile, R. Bhavani, & Ritu Vyas, 2017)[https://consensus.app/papers/synthesis-green-metric-evaluation-gilbile/ae4bad0fc4ef574898c6c6e4436bd7a7/?utm_source=chatgpt].
properties
IUPAC Name |
N-[2-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4O5S/c1-16(23(3,19)20)9-11(18)17-7-4-10(8-17)22-13-12(21-2)14-5-6-15-13/h5-6,10H,4,7-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIGLZVAVHSFKHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N1CCC(C1)OC2=NC=CN=C2OC)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N4O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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